![molecular formula C22H25N5O4 B2568477 N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide CAS No. 1207018-50-5](/img/structure/B2568477.png)
N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide
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Description
N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential and Biological Activities
Synthesis and Evaluation of Kinesin Spindle Protein Inhibitors
A study highlighted the discovery of a kinesin spindle protein (KSP) inhibitor with promising biochemical potency and pharmacological properties for cancer treatment. This compound showed effective cell cycle arrest and induced cellular death in cancer cells, showcasing the therapeutic potential of similar heterocyclic compounds in oncology (Theoclitou et al., 2011).
Antimicrobial and Insecticidal Activities
Research into pyrimidine linked pyrazole heterocyclics revealed their insecticidal and antibacterial potential, indicating the broader biological activity of these compounds beyond anticancer applications. Their synthesis through microwave irradiative cyclocondensation and the subsequent evaluation against various microorganisms and insects underline the versatility of heterocyclic compounds in addressing diverse biological challenges (Deohate & Palaspagar, 2020).
Synthesis and Structural Insights
Oxidative Synthesis of Heterocycles
The oxidative coupling of aminobenzamides with aryl methyl ketones facilitated the synthesis of quinazolin-4(3H)-ones and pyrazolo[4,3-d]pyrimidin-7(6H)-ones. This process, catalyzed by molecular iodine, showcases a metal-free method for creating complex heterocycles, potentially including the target compound, thereby highlighting the chemical versatility and synthetic accessibility of these frameworks (Mohammed et al., 2015).
Properties
IUPAC Name |
N-[5-cyclopropyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N5O4/c1-12(2)15-11-20(28)25-22(23-15)27-19(10-16(26-27)13-5-6-13)24-21(29)14-7-8-17(30-3)18(9-14)31-4/h7-13H,5-6H2,1-4H3,(H,24,29)(H,23,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDEGCXFSGFLYGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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